Cas no 83555-73-1 (2-(4-Bromophenyl)morpholine)

2-(4-Bromophenyl)morpholine structure

Product name:2-(4-Bromophenyl)morpholine

CAS No:83555-73-1

MF:C₁₀H₁₂BrNO

MW:242.11238193512

MDL:MFCD10035262

CID:1037372

PubChem ID:14425822

2-(4-Bromophenyl)morpholine Chemical and Physical Properties

Names and Identifiers

- 2-(4-Bromophenyl)morpholine
- 2-(4-Bromo-phenyl)-morpholine
- 2-(4-Bromophenyl)morpholine (ACI)
- 2-(4-Bromophenyl)-morpholine
- EN300-54969
- AKOS009359229
- CS-0143959
- (RS)-2-(4-bromo-phenyl)-morpholine
- IWMSBXAXPYFDAE-UHFFFAOYSA-N
- MFCD10035262
- SB39939
- BS-13835
- AS-871/43477146
- (2R)-2-(4-Bromo-phenyl)-morpholine
- SY180610
- Z397586786
- 83555-73-1
- SCHEMBL134338
- AB56125
- DTXSID20560151
- (2S)-2-(4-Bromo-phenyl)-morpholine
- SB39938
- MDL： MFCD10035262
- Inchi： 1S/C10H12BrNO/c11-9-3-1-8(2-4-9)10-7-12-5-6-13-10/h1-4,10,12H,5-7H2
- InChI Key： IWMSBXAXPYFDAE-UHFFFAOYSA-N
- SMILES： BrC1C=CC(C2CNCCO2)=CC=1

Computed Properties

Exact Mass: 241.01023g/mol
Monoisotopic Mass: 241.01023g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 157
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 21.3Å²

2-(4-Bromophenyl)morpholine Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
abcr	AB480954-1 g	2-(4-Bromophenyl)morpholine	83555-73-1		1g	€1,243.70	2023-04-20
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTEN12206-1G	2-(4-bromophenyl)morpholine	83555-73-1	95%	1g	￥ 4,072.00	2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTEN12206-5G	2-(4-bromophenyl)morpholine	83555-73-1	95%	5g	￥ 13,266.00	2023-03-30
Chemenu	CM163091-1g	2-(4-bromophenyl)morpholine	83555-73-1	95%	1g	$916	2021-08-05
TRC	B804655-50mg	2-(4-Bromophenyl)morpholine	83555-73-1		50mg	$ 135.00	2022-06-06
TRC	B804655-100mg	2-(4-Bromophenyl)morpholine	83555-73-1		100mg	$ 230.00	2022-06-06
TRC	B804655-10mg	2-(4-Bromophenyl)morpholine	83555-73-1		10mg	$ 50.00	2022-06-06
Enamine	EN300-54969-0.5g	2-(4-bromophenyl)morpholine	83555-73-1	95%	0.5g	$576.0	2023-07-06
OTAVAchemicals	1149531-250MG	2-(4-bromophenyl)morpholine	83555-73-1	95%	250MG	$160	2023-07-10
1PlusChem	1P00G4I3-100mg	2-(4-bromophenyl)morpholine	83555-73-1	95%	100mg	$363.00	2025-02-27

2-(4-Bromophenyl)morpholine Production Method

Synthetic Routes 1

83555-73-1

Reaction Conditions

1.1 Reagents: Hexamethylenetetramine Solvents: Chloroform ; 16 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Ethanol , Water ; 12 h, rt
1.3 Reagents: Sodium borohydride Solvents: Methanol ; 30 min, 0 °C
2.1 Reagents: Triethylamine Solvents: Dichloromethane ; 1 h, 0 °C
3.1 Reagents: Potassium tert-butoxide Solvents: Tetrahydrofuran ; 1 h, 0 °C → rt
4.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ; 1 h, reflux

Reference

Novel morpholine scaffolds as selective dopamine (DA) D3 receptor antagonists

Micheli, Fabrizio ; et al, Bioorganic & Medicinal Chemistry Letters, 2016, 26(4), 1329-1332

Synthetic Routes 2

1467061-25-1

83555-73-1

Reaction Conditions

1.1 Reagents: Potassium tert-butoxide Solvents: Tetrahydrofuran ; 1 h, 0 °C → rt
2.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ; 1 h, reflux

Reference

Novel morpholine scaffolds as selective dopamine (DA) D3 receptor antagonists

Micheli, Fabrizio ; et al, Bioorganic & Medicinal Chemistry Letters, 2016, 26(4), 1329-1332

Synthetic Routes 3

79-04-9

41147-82-4

83555-73-1

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: Dichloromethane ; 1 h, 0 °C
2.1 Reagents: Potassium tert-butoxide Solvents: Tetrahydrofuran ; 1 h, 0 °C → rt
3.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ; 1 h, reflux

Reference

Novel morpholine scaffolds as selective dopamine (DA) D3 receptor antagonists

Micheli, Fabrizio ; et al, Bioorganic & Medicinal Chemistry Letters, 2016, 26(4), 1329-1332